Cas no 2034447-56-6 (ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate)

Ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate is a heterocyclic compound featuring a thiazole core linked to a hydroxypyrimidine moiety via an amide bond. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of both hydroxyl and ester functional groups enhances its versatility as an intermediate for further derivatization. The thiazole-pyrimidine hybrid framework may contribute to bioactivity, making it a candidate for investigating enzyme inhibition or antimicrobial properties. Its synthetic accessibility and stability under standard conditions facilitate experimental handling. The compound's molecular architecture allows for targeted modifications, supporting structure-activity relationship studies in drug discovery or material science applications.
ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate structure
2034447-56-6 structure
Product Name:ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate
CAS No:2034447-56-6
MF:C11H10N4O4S
MW:294.286500453949
CID:5552172
Update Time:2025-10-05

ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ZODXXMFUQGZDGN-UHFFFAOYSA-N
    • ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate
    • Inchi: 1S/C11H10N4O4S/c1-2-19-10(18)7-4-20-11(14-7)15-9(17)6-3-8(16)13-5-12-6/h3-5H,2H2,1H3,(H,12,13,16)(H,14,15,17)
    • InChI Key: ZODXXMFUQGZDGN-UHFFFAOYSA-N
    • SMILES: S1C=C(C(OCC)=O)N=C1NC(C1NC=NC(=O)C=1)=O

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Additional information on ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate (CAS No. 2034447-56-6)

Ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate (CAS No. 2034447-56-6) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique combination of pyrimidine and thiazole moieties, exhibits promising biological activities, making it a subject of interest for drug discovery and development. Its molecular structure, characterized by the presence of an ethyl carboxylate group and a hydroxypyrimidine ring, offers versatile reactivity for further chemical modifications.

The synthesis of ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate involves multi-step organic reactions, often starting from commercially available precursors. Researchers have explored its potential as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound's ability to interact with various biological targets stems from its hydrogen-bonding capabilities and electron-rich aromatic systems, which are critical for molecular recognition in drug design.

Recent studies highlight the growing demand for heterocyclic compounds like ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on small molecules that can modulate specific biochemical pathways. This compound's structural features align well with current trends in fragment-based drug discovery and combinatorial chemistry, making it a valuable asset for medicinal chemists.

In addition to its pharmaceutical applications, ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate has shown potential in agrochemical research. Its thiazole core is known to exhibit herbicidal and fungicidal properties, which could contribute to the development of next-generation crop protection agents. As the agricultural sector faces challenges from pesticide resistance and environmental concerns, novel compounds like this offer sustainable alternatives for pest management.

The physicochemical properties of ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate have been extensively studied to optimize its performance in various applications. Its solubility, stability, and bioavailability are critical factors that influence its suitability for different formulations. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize its purity and confirm its structural integrity.

From a market perspective, the demand for specialized intermediates like ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate is expected to grow, driven by innovations in drug discovery and agrochemical development. Companies specializing in custom synthesis and contract research are actively exploring its commercial potential, catering to the needs of academic and industrial researchers.

For researchers interested in CAS No. 2034447-56-6, it is essential to consider the compound's synthetic routes, derivatization possibilities, and biological evaluation. Collaborative efforts between chemists and biologists are crucial to unlocking its full potential. As the scientific community continues to explore its applications, ethyl 2-(6-hydroxypyrimidine-4-amido)-1,3-thiazole-4-carboxylate is poised to play a pivotal role in advancing molecular medicine and sustainable agriculture.

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